Cas no 1022744-71-3 (methyl 3-{[(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)methyl]amino}-4-methylthiophene-2-carboxylate)

• Product Name: methyl 3-{[(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)methyl]amino}-4-methylthiophene-2-carboxylate
• CAS No: 1022744-71-3
• MF: C₁₇H₁₃NO₄S
• MW: 327.354423284531
• MDL: MFCD00171125
• CID: 4568249
• Update Time: 2025-11-06

methyl 3-{[(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)methyl]amino}-4-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• IRNDWAGCNUJKLR-UHFFFAOYSA-N
• methyl 3-{[(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)methyl]amino}-4-methylthiophene-2-carboxylate

• MDL： MFCD00171125
• Inchi： 1S/C17H13NO4S/c1-9-8-23-16(17(21)22-2)13(9)18-7-12-14(19)10-5-3-4-6-11(10)15(12)20/h3-8,18H,1-2H3
• InChI Key： IRNDWAGCNUJKLR-UHFFFAOYSA-N
• SMILES： C1(=C/NC2C(C)=CSC=2C(OC)=O)/C(=O)C2=C(C=CC=C2)C/1=O

Computed Properties

• Exact Mass: 327.056529g/mol
• Monoisotopic Mass: 327.056529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 327.4g/mol
• XLogP3: 3
• Topological Polar Surface Area: 104Ų

Additional information on methyl 3-{[(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)methyl]amino}-4-methylthiophene-2-carboxylate

Research Brief on Methyl 3-{[(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)methyl]amino}-4-methylthiophene-2-carboxylate (CAS: 1022744-71-3)

The compound methyl 3-{[(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)methyl]amino}-4-methylthiophene-2-carboxylate (CAS: 1022744-71-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. Its unique structure, featuring a thiophene carboxylate moiety linked to an indenylideneamino group, suggests possible interactions with biological targets such as enzymes or receptors. Preliminary in vitro studies indicate that this compound exhibits moderate inhibitory activity against certain kinases, which are often implicated in cancer and inflammatory diseases.

One of the most notable advancements in the research of this compound is its application in the development of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of methyl 3-{[(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)methyl]amino}-4-methylthiophene-2-carboxylate showed promising activity against protein kinases involved in cell proliferation. The study utilized molecular docking simulations to predict binding affinities, followed by enzymatic assays to validate the findings.

Further investigations into the pharmacokinetic properties of this compound have revealed challenges related to its solubility and bioavailability. Researchers are exploring various formulation strategies, including nanoparticle encapsulation and prodrug approaches, to enhance its therapeutic potential. These efforts are critical for advancing the compound from preclinical studies to clinical trials.

In conclusion, methyl 3-{[(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)methyl]amino}-4-methylthiophene-2-carboxylate represents a promising scaffold for the development of new therapeutic agents. Ongoing research is focused on optimizing its chemical structure to improve efficacy and reduce off-target effects. The compound's versatility and potential applications in oncology and inflammation make it a valuable subject for future studies in the chemical biology and pharmaceutical sciences.